molecular formula C12H7ClF2N2O2 B8557537 5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline

5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline

Cat. No.: B8557537
M. Wt: 284.64 g/mol
InChI Key: IYGBSGGHVJZYKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline is a useful research compound. Its molecular formula is C12H7ClF2N2O2 and its molecular weight is 284.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7ClF2N2O2

Molecular Weight

284.64 g/mol

IUPAC Name

5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline

InChI

InChI=1S/C12H7ClF2N2O2/c13-7-1-2-12(17(18)19)11(3-7)16-10-5-8(14)4-9(15)6-10/h1-6,16H

InChI Key

IYGBSGGHVJZYKV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)NC2=CC(=CC(=C2)F)F)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of 4-chloro-2-fluoro-1-nitrobenzene (2.500 g, 14.24 mmol) and 3,5-difluoroaniline (2.206 g, 17.09 mmol) in DMF (22.61 mL) was added potassium tert-butoxide (3.20 g, 28.5 mmol) under argon and the solution was stirred at rt overnight. The solution was poured into water and extracted with DCM, and the organic extracts were purified by column chromatography on a silica gel column using 5 to 10% gradient of EtOAc in hexane as eluent to give 5-chloro-N-(3,5-difluorophenyl)-2-nitroaniline as an orange solid: 1H NMR (400 MHz, DMSO-d6) δ ppm 6.98 (tt, J=9.34, 2.20 Hz, 1H) 7.02-7.11 (m, 3H) 7.35 (d, J=2.15 Hz, 1H) 8.14 (d, J=9.00 Hz, 1H) 9.40 (s, 1H).
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